N-butyl-5-ethyl-2-thiophenecarboxamide

• IUPAC Name: N-butyl-5-ethylthiophene-2-carboxamide
• InChI: InChI=1S/C11H17NOS/c1-3-5-8-12-11(13)10-7-6-9(4-2)14-10/h6-7H,3-5,8H2,1-2H3,(H,12,13)
• InChI Key: YJCKVXHYQFLDIB-UHFFFAOYSA-N
• Canonical SMILES: CCCCNC(=O)C1=CC=C(S1)CC
• Molecular Formula: C11H17NOS
• Molecular Weight: 211.33 g/mol

Description

N-butyl-5-ethyl-2-thiophenecarboxamide is a chemical compound that belongs to the class of organic compounds known as carboxamides. It is also known as N-butyl-N-ethyl-2-thiophenecarboxamide or N-butyl-N-ethyl-2-thiophenacetamide. This compound has been the subject of scientific research due to its potential applications in various fields.

Mechanism of Action

The exact mechanism of action of N-butyl-5-ethyl-2-thiophenecarboxamide is not fully understood. However, some studies suggest that it may work by inhibiting the activity of certain enzymes or by modulating the immune response. Further research is needed to fully elucidate its mechanism of action.
Biochemical and Physiological Effects:
Studies have shown that N-butyl-5-ethyl-2-thiophenecarboxamide has a number of biochemical and physiological effects. It has been shown to have anti-inflammatory properties, which may be due to its ability to inhibit the activity of certain enzymes. It has also been shown to have antioxidant properties, which may help protect cells from damage caused by free radicals. Additionally, some studies suggest that it may have neuroprotective effects, which could make it a promising candidate for the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-butyl-5-ethyl-2-thiophenecarboxamide in lab experiments is its good solubility in water and other solvents. This makes it easy to incorporate into drug formulations or other experimental setups. However, one limitation of using this compound is that its mechanism of action is not fully understood, which makes it difficult to design experiments that specifically target its effects.

Future Directions

There are many potential future directions for research on N-butyl-5-ethyl-2-thiophenecarboxamide. One area of interest is its potential as a drug delivery system. Further research is needed to fully understand its solubility and stability in different formulations, as well as its ability to effectively deliver drugs to their intended targets. Additionally, more research is needed to fully elucidate its mechanism of action and to identify any potential side effects or limitations. Finally, there is potential for this compound to be used in the treatment of neurological disorders, and further research is needed to explore this possibility.

Scientific Research Applications

N-butyl-5-ethyl-2-thiophenecarboxamide has been studied extensively due to its potential applications in various fields. One of the most promising areas of research is its use as a drug delivery system. The compound has been shown to have good solubility in water and other solvents, making it a suitable candidate for use in drug formulations. It has also been studied for its potential as an anti-inflammatory agent, with some studies showing promising results.